Cas no 1807031-73-7 (Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1807031-73-7
• MF: C₁₁H₆F₅NO₂S
• MW: 311.227859020233
• CID: 4952864
• Update Time: 2025-11-06

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F5NO2S/c1-19-10(18)8-5(4-17)2-6(20-11(14,15)16)3-7(8)9(12)13/h2-3,9H,1H3
• InChI Key： FADLDFVZUCUTPX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OC)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807031-73-7): A Comprehensive Overview

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate, identified by its CAS number 1807031-73-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its intricate molecular structure and diverse functional groups. The presence of cyano, difluoromethyl, and trifluoromethylthio substituents imparts unique chemical properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate consists of a benzoic acid backbone modified with several fluorinated and cyano-containing groups. These modifications enhance its potential bioactivity, making it a promising scaffold for the synthesis of novel therapeutic agents. The compound's high degree of fluorination contributes to its lipophilicity and metabolic stability, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and selectivity towards biological targets. The introduction of fluorine atoms into the molecular structure can significantly alter the pharmacokinetic properties of a drug, leading to improved efficacy and reduced side effects. Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate exemplifies this trend, as its fluorinated substituents are expected to contribute to its interaction with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated benzoates have shown promise in preclinical studies as inhibitors of various kinases and enzymes involved in cancer progression. The cyano group in the molecule can serve as a hydrogen bond acceptor, enhancing binding interactions with target proteins. Additionally, the trifluoromethylthio group may contribute to electron-withdrawing effects, further modulating the reactivity and selectivity of the compound.

Recent research has highlighted the role of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial mediators in many cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By designing molecules that selectively disrupt these interactions, researchers aim to develop novel therapeutic strategies with minimal off-target effects.

The compound's structural features also make it an attractive candidate for use in materials science applications. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. For instance, Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate could be employed as a precursor in the synthesis of advanced polymers or coatings that require exceptional durability and chemical resistance.

In conclusion, Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807031-73-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique molecular architecture and functional groups position it as a versatile building block for the development of innovative drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.